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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

This guide provides a comprehensive comparison of analytical methods for the determination

of Quizalofop-P and its metabolites, drawing from inter-laboratory validation studies. The data

presented is intended for researchers, scientists, and professionals in drug and pesticide

development to objectively assess the performance of various analytical techniques.

Comparative Analysis of Method Performance
The following tables summarize the quantitative performance data from different analytical

methods and laboratories for the analysis of Quizalofop-P-ethyl and its metabolites. This

allows for a direct comparison of key validation parameters such as linearity, recovery, limit of

detection (LOD), and limit of quantitation (LOQ).

Table 1: Performance Characteristics of LC-MS/MS Method (BASF Method D1303/02) for Soil

Samples
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Parameter
Quizalofop-p-
ethyl

Quizalofop-p
3-OH-
Quizalofop-
acid

Source

Linearity (r²)
> 0.99 (0.010 -

0.2 ng/mL)

> 0.99 (0.010 -

0.2 ng/mL)

> 0.99 (0.010 -

1.0 ng/mL)
[1]

Fortification

Levels (mg/kg)
0.005 and 0.05 0.005 and 0.05 0.001 and 0.01 [1][2]

Limit of

Quantitation

(LOQ) (mg/kg)

0.005 0.005 0.001 [1][2]

Limit of Detection

(LOD) (mg/kg)
0.001 0.001 0.0002 [1]

Selectivity
No interfering

peaks observed

No interfering

peaks observed

No interfering

peaks observed
[1][2]

Matrix Effects

No suppression

or enhancement

found

No suppression

or enhancement

found

No suppression

or enhancement

found

[1][2]

Table 2: Performance Characteristics of HPLC-UV/DAD Methods
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Parameter
HPLC-UV
(Formulations)

HPLC-DAD (Adzuki
Bean & Soil)

Source

Linearity (R²)
0.9971 (2000 - 10000

µg/mL)
> 0.999 [3][4]

Recovery (%) Not specified 88.7 - 116.2 [4]

Relative Standard

Deviation (RSD) (%)
Not specified 0.82 - 4.39 [4]

Limit of Quantitation

(LOQ)
54.1 µg/mL

0.015 - 0.02 mg/kg

(Quizalofop-p-

ethyl)0.01 - 0.03

mg/kg (Quizalofop-p-

acid)

[3][4]

Limit of Detection

(LOD)
Not specified

0.005 - 0.008 mg/kg

(Quizalofop-p-

ethyl)0.003 - 0.01

mg/kg (Quizalofop-p-

acid)

[4]

Detailed Experimental Protocols
The methodologies employed in the validation studies are crucial for reproducibility and

comparison. Below are the detailed protocols for the key analytical methods discussed.

2.1. LC-MS/MS Method for Soil Samples (BASF Method D1303/02)

This method was developed for the determination of Quizalofop-p-ethyl and its metabolites,

Quizalofop-p and 3-OH-Quizalofop-acid, in soil.[1][2]

Sample Preparation:

Weigh 5 g of soil sample.

Extract the sample by shaking twice with a solution of acetonitrile and 6% phosphoric acid

in deionized water (80:20, v/v).[1][2]
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For Quizalofop-p-ethyl and Quizalofop-p analysis, dilute an 8% aliquot of the extract with

acetonitrile-water (90:10, v/v).[1][2]

For 3-OH-Quizalofop-acid analysis, dilute a 40% aliquot of the original extract with water.

[1][2]

Chromatographic and Detection Conditions:

Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-

MS/MS).[1]

Detection Mode: Positive ion monitoring.[1]

Mass Transitions (m/z):

Quizalofop-p-ethyl:

Primary quantification: 373.0 → 299.0.[1]

Confirmation: 375.0 → 300.9.[1]

Quizalofop-p:

Primary quantification: 345.0 → 299.0.[1]

Confirmation: 345.0 → 100.0.[1]

3-OH-Quizalofop-acid:

Primary and confirmatory quantification: 359 → 166. A secondary chromatographic

method was used for confirmation.[1]

2.2. HPLC-UV Method for Commercial Formulations

This method is designed for the quantification of Quizalofop-p-ethyl in its technical form and

emulsion concentrate (EC) formulations.[3]

Sample Preparation:
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Prepare a stock solution by accurately weighing about 50 mg of Quizalofop-p-ethyl

standard and diluting it to 25 mL with acetonitrile.[3]

Take 1 mL of the stock solution and make up the volume to 10 mL with acetonitrile.[3]

For formulated products, weigh an equivalent of 50 mg of the substance and dilute to 25

mL with acetonitrile, followed by the same dilution step as the standard.[3]

Chromatographic Conditions:

Instrument: High-Performance Liquid Chromatograph with UV detection (HPLC-UV).[3]

Column: Reversed-phase C18.[3]

Mobile Phase: Acetonitrile and distilled water (80:20, v/v).[3]

Flow Rate: 1.5 mL/min.[3]

Detection Wavelength: 260 nm.[3]

Injection Volume: 20 µL.[3]

2.3. HPLC-DAD Method for Adzuki Bean and Soil

This method allows for the simultaneous determination of Quizalofop-p-ethyl and its

metabolite, Quizalofop-p-acid.[4]

Chromatographic Conditions:

Instrument: High-Performance Liquid Chromatograph with a Photodiode Array Detector

(HPLC-DAD).[4]

Mobile Phase: Acetonitrile/water containing 1% (v/v) acetic acid.[4]

Visualization of the Inter-Laboratory Validation
Workflow
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The following diagram illustrates the typical workflow of an inter-laboratory validation study,

from the initial method development to the final statistical analysis of the results from

participating laboratories.
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Phase 1: Method Development & Single-Lab Validation

Phase 2: Inter-Laboratory Study Preparation

Phase 3: Analysis by Participating Laboratories

Phase 4: Data Collection & Statistical Analysis

Method Development
(e.g., BASF Method D1303/02)

Single-Laboratory Validation
(e.g., at BASF)

Independent Laboratory Validation
(e.g., at Primera Analytical Solutions Corp.)

Preparation of Standard Operating Procedure (SOP)

Preparation & Distribution of
Homogeneous Test Samples

Lab 1 Lab 2 Lab 3 Lab n

Collection of
Analytical Results

Statistical Analysis
(ISO 5725)
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Final Method Performance Report

Click to download full resolution via product page

Caption: Workflow of an inter-laboratory validation study for an analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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